N-(4-ethoxyphenyl)-3-(1H-tetrazol-1-yl)benzamide
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Description
N-(4-ethoxyphenyl)-3-(1H-tetrazol-1-yl)benzamide is a useful research compound. Its molecular formula is C16H15N5O2 and its molecular weight is 309.329. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activities
Benzamide derivatives have been extensively studied for their anticancer properties. For instance, the design and synthesis of substituted benzamides have led to the identification of compounds with significant anticancer activities against various cancer cell lines, including breast, lung, colon, and ovarian cancers. These compounds have shown moderate to excellent anticancer activity, with some derivatives exhibiting higher anticancer activities than reference drugs like etoposide (Ravinaik et al., 2021).
Antimicrobial and Antifungal Effects
Another avenue of research involves the evaluation of benzamide derivatives for their antimicrobial and antifungal efficacy. New classes of benzamide derivatives have been synthesized and tested for their in vitro antimicrobial activities, showing significant antibacterial and antifungal activities (Priya et al., 2006). These findings open up potential applications in treating microbial infections.
Antiplasmodial Activities
The fight against malaria has also seen the application of benzamide derivatives, with studies demonstrating the antiplasmodial activities of these compounds. Research has revealed structure-activity relationships that are crucial for enhancing the antiplasmodial potency, offering insights into the development of new antimalarial agents (Hermann et al., 2021).
Neurodegenerative Diseases
Benzamide derivatives have also been explored for their potential in treating neurodegenerative diseases. Certain compounds have shown promising results in ameliorating Alzheimer's disease phenotypes by inhibiting specific histone deacetylases, which could lead to novel therapeutic approaches for Alzheimer's disease and related conditions (Lee et al., 2018).
Properties
IUPAC Name |
N-(4-ethoxyphenyl)-3-(tetrazol-1-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N5O2/c1-2-23-15-8-6-13(7-9-15)18-16(22)12-4-3-5-14(10-12)21-11-17-19-20-21/h3-11H,2H2,1H3,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVPJCJGCWALLMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)N3C=NN=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.